(3-Chlorophenyl)(4-(trifluoromethyl)phenyl)methanamine

• IUPAC Name: (3-chlorophenyl)-[4-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C14H11ClF3N/c15-12-3-1-2-10(8-12)13(19)9-4-6-11(7-5-9)14(16,17)18/h1-8,13H,19H2
• InChI Key: YESSYGIEIYUOIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(C2=CC=C(C=C2)C(F)(F)F)N
• Molecular Formula: C14H11ClF3N
• Molecular Weight: 285.69 g/mol

Description

(3-Chlorophenyl)(4-(trifluoromethyl)phenyl)methanamine, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the cannabinoid receptors in the brain, which are responsible for regulating a wide range of physiological processes. In

Scientific Research Applications

Synthesis and Characterization of Novel Materials

A novel fluorinated aromatic diamine monomer, 1,1-bis[4-(4′-aminophenoxy)phenyl]-1-[3″,5″-bis(trifluoromethyl)phenyl]-2,2,2-trifluoroethane(9FTPBA), was synthesized and used to develop a series of new fluorine-containing polyimides. These polyimides exhibit excellent solubility in polar organic solvents, good thermal stability with glass transition temperatures of 223–225 °C, and outstanding mechanical properties, highlighting the compound's utility in creating high-performance materials with potential applications in aerospace, electronics, and other advanced technologies D. Yin et al., 2005.

Catalysis and Chemical Reactions

In the realm of catalysis, (4-Phenylquinazolin-2-yl)methanamine was synthesized and utilized to develop N-heterocyclic ruthenium(II) complexes. These complexes were examined for their efficiency in transfer hydrogenation reactions, achieving up to 99% conversions and high turnover frequency values, underscoring the compound's significant role in facilitating efficient and selective chemical transformations Şemistan Karabuğa et al., 2015.

Luminescent Materials for Imaging

The 3-chloromethylpyridyl bipyridine fac-tricarbonyl rhenium cation, a thiol-reactive luminescent agent with a long luminescence lifetime and large Stokes shift, was demonstrated to accumulate in mitochondria. This application represents the first use of a 3MLCT luminescent agent for specific targeting in biological imaging, showcasing the compound's potential in biomedical research for the visualization and study of cellular structures and functions A. Amoroso et al., 2008.

Environmental and Analytical Chemistry

The study of degradation products of benzophenone-3 in chlorinated seawater swimming pools revealed insights into the transformation products of oxybenzone under the influence of chlorine and bromine, highlighting the environmental impact and the chemical behavior of related compounds in aquatic environments. This research underscores the importance of understanding the environmental fate and transformation of chemical compounds for assessing their ecological effects and informing water treatment practices Tarek Manasfi et al., 2015.